6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-1-methyl-N-phenyl-1H-indazol-3-amine

• Molecular Formula: C25H22N4O3
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 6-(6,7-dimethoxyquinolin-4-yl)oxy-1-methyl-N-phenylindazol-3-amine
• InChI: InChI=1S/C25H22N4O3/c1-29-21-13-17(9-10-18(21)25(28-29)27-16-7-5-4-6-8-16)32-22-11-12-26-20-15-24(31-3)23(30-2)14-19(20)22/h4-15H,1-3H3,(H,27,28)
• InChI Key: DGUVDQJGKOVXLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)OC3=C4C=C(C(=CC4=NC=C3)OC)OC)C(=N1)NC5=CC=CC=C5

Description

6-((6,7-bis(methoxy)-4-quinolinyl)oxy)-1-methyl-N-phenyl-1H-indazol-3-amine is a useful research compound. Its molecular formula is C25H22N4O3 and its molecular weight is 426.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution/suspension of Pd2dba3 (9.30 mg, 0.01 mmol), 2-(dicyclohexylphosphino)-2′-4′-6′-tri-i-propyl-1,1′-biphenyl (19.5 mg, 0.04 mmol), sodium tert-butoxide (46.0 mg, 0.48 mmol), 6-((6,7-bis(methyloxy)-4-quinolinyl)oxy)-1-methyl-1H-indazol-3-amine (Example 120, 119 mg, 0.34 mmol) and bromobenzene (53.4 mg, 0.34 mmol) in toluene (1 mL) was stirred at 100° C. for 16 h. After cooling to RT, the mixture was purified by silica gel chromatography (DCM/acetone: 100/0 to 70/30) to give the title compound as a white solid. MS (ESI, pos. ion) m/z: 427.3 (M+1). Mass Calc'd for C25H22N4O3: 426.47.